Cas no 50397-91-6 (2-Cyclopenten-1-one, 3-methyl-2-propyl-)

2-Cyclopenten-1-one, 3-methyl-2-propyl- structure
50397-91-6 structure
Product Name:2-Cyclopenten-1-one, 3-methyl-2-propyl-
CAS No:50397-91-6
MF:C9H14O
MW:138.206862926483
CID:364961
PubChem ID:11423630
Update Time:2025-04-19

2-Cyclopenten-1-one, 3-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-methyl-2-propyl-
    • 3-methyl-2-propylcyclopent-2-en-1-one
    • DTXSID40465336
    • 50397-91-6
    • SCHEMBL10385817
    • Q63408791
    • Inchi: 1S/C9H14O/c1-3-4-8-7(2)5-6-9(8)10/h3-6H2,1-2H3
    • InChI Key: IAGSPEBQNJDWDZ-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)=C1CCC

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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